Cas no 126554-05-0 (Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester)

Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester structure
126554-05-0 structure
Product Name:Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester
CAS No:126554-05-0
MF:C12H18N2S
MW:222.349721431732
CID:2769221
PubChem ID:8106455
Update Time:2025-04-21

Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester Chemical and Physical Properties

Names and Identifiers

    • CHEMBL1229103
    • 4-Tert-Butylbenzyl Carbamimidothioate Hydrobromide
    • BDBM50325551
    • CHEMBL1224392
    • Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester
    • 126554-05-0
    • DTXSID20429072
    • AKOS008945931
    • SCHEMBL14355149
    • Inchi: 1S/C12H18N2S/c1-12(2,3)10-6-4-9(5-7-10)8-15-11(13)14/h4-7H,8H2,1-3H3,(H3,13,14)
    • InChI Key: FCYJFUBBEMGBSN-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 222.11906976Da
  • Monoisotopic Mass: 222.11906976Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 75.2Ų
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